6-Methylheptanol (90per cent)

• CAS No.: 1653-40-3
• Product Name: 6-Methylheptanol (90per cent)
• Molecular Formula: C8H18O; C7H15CH2OH; C8H18O; CH3(CH2)3CH(CH2CH3)CH2OH; C8H18O
• Molecular Weight: 130.23 g/mol
• IUPAC Name: 6-methylheptan-1-ol
• Standard InChI: InChI=1S/C8H18O/c1-8(2)6-4-3-5-7-9/h8-9H,3-7H2,1-2H3
• Standard InChIKey: BWDBEAQIHAEVLV-UHFFFAOYSA-N
• SMILES: CC(C)CCCCCO
• Canonical SMILES: CC(C)CCCCCO
• Boiling Point: 367 °F at 760 mm Hg (USCG, 1999); 188.0 °C; 188 °C; 95.8 °C at 20 atm; 83-91 °C; 182 °C; 367°F
• Colorform: Clear, colorless liquid.
• Density: 0.832 at 68 °F (USCG, 1999); 0.8176 at 25 °C; Relative density (water = 1): 0.83; 0.832; 0.83
• Flash Point: 180 °F (USCG, 1999); 180 °F (82 °C) (Open cup); 82 °C o.c.; 73 °C c.c.; 180°F (open-cup); (oc) 180°F
• Melting Point: less than 212 °F (USCG, 1999); -106.0 °C; -106 °C; <212°F; <-105°F
• Physical Description: Isooctyl alcohol appears as a clear colorless liquid with a faint pleasant odor. Flash point 180°F. Less dense than water and insoluble in water. Vapors are heavier than air. Used as a solvent, in the making of cutting and lubricating oils, in hydraulic fluids, and in the production of other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Clear, colorless liquid with a faint, pleasant odor.; Clear, colorless liquid.
• Description: Isooctyl alcohol appears as a clear colorless liquid with a faint pleasant odor. Flash point 180°F. Less dense than water and insoluble in water. Vapors are heavier than air. Used as a solvent, in the making of cutting and lubricating oils, in hydraulic fluids, and in the production of other chemicals.; 6-methylheptan-1-ol is a primary alcohol that is heptane which is substituted by a methyl group at position 6 and a hydroxy group at position 1. It has a role as a mammalian metabolite. It is a primary alcohol and a volatile organic compound.
• Solubility: Insoluble (NIOSH, 2016); 0.00 M; Soluble in ethanol, ether; In water, 640 mg/L at 25 °C; Solubility in water: none; Solubility in water, g/100ml at 20 °C: 0.11 (poor); Insoluble
• Synonyms: 6-Methyl-1-heptanol
• Vapor Density: Relative vapor density (air = 1): 4.5
• Vapor Pressure: 1.03 mm Hg (USCG, 1999); 0.344 mm Hg at 25 °C /extrapolated using the Antoine equation/; Vapor pressure, Pa at 20 °C: 50; Vapor pressure, Pa at 20 °C: 48; 1.03 mmHg; 0.4 mmHg
• PubChem Compound: 15450
• Last Modified: Nov 11 2021